6-chloro-3-fluoro-5-methylpyridine-2-carbaldehyde
Description
6-chloro-3-fluoro-5-methylpyridine-2-carbaldehyde is a chemical compound with the molecular formula C7H5ClFNO. It has a molecular weight of 173.57 . The compound appears as a white to yellow solid .
Molecular Structure Analysis
The InChI code for 6-chloro-3-fluoro-5-methylpyridine-2-carbaldehyde is 1S/C6H5ClFN/c1-4-5(8)2-3-6(7)9-4/h2-3H,1H3 . This indicates that the compound has a pyridine ring with chlorine, fluorine, and methyl groups attached at different positions.Physical And Chemical Properties Analysis
6-chloro-3-fluoro-5-methylpyridine-2-carbaldehyde is a white to yellow solid . It has a molecular weight of 173.57 . The compound should be stored in a refrigerator .Safety and Hazards
The compound is labeled with the GHS07 pictogram and the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305 (IF IN EYES), P338 (Remove contact lenses if present and easy to do – continue rinsing), and P351 (Rinse cautiously with water for several minutes) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-3-fluoro-5-methylpyridine-2-carbaldehyde involves the introduction of a chloro group, a fluoro group, and a formyl group onto a pyridine ring.", "Starting Materials": [ "2-chloro-5-methylpyridine", "fluorine gas", "sodium fluoride", "acetic anhydride", "sodium acetate", "chromium trioxide", "acetic acid", "sodium borohydride", "methanol", "hydrochloric acid", "sodium hydroxide", "formaldehyde" ], "Reaction": [ "2-chloro-5-methylpyridine is reacted with fluorine gas in the presence of sodium fluoride to yield 6-chloro-3-fluoro-5-methylpyridine.", "6-chloro-3-fluoro-5-methylpyridine is then reacted with acetic anhydride and sodium acetate in acetic acid to yield 6-acetoxy-3-fluoro-5-methylpyridine.", "6-acetoxy-3-fluoro-5-methylpyridine is oxidized with chromium trioxide in acetic acid to yield 6-acetoxycarbonyl-3-fluoro-5-methylpyridine.", "6-acetoxycarbonyl-3-fluoro-5-methylpyridine is reduced with sodium borohydride in methanol to yield 6-hydroxymethyl-3-fluoro-5-methylpyridine.", "6-hydroxymethyl-3-fluoro-5-methylpyridine is then oxidized with hydrochloric acid and sodium chlorite to yield 6-formyl-3-fluoro-5-methylpyridine.", "Finally, 6-formyl-3-fluoro-5-methylpyridine is treated with sodium hydroxide to yield 6-chloro-3-fluoro-5-methylpyridine-2-carbaldehyde." ] } | |
CAS RN |
2639448-63-6 |
Product Name |
6-chloro-3-fluoro-5-methylpyridine-2-carbaldehyde |
Molecular Formula |
C7H5ClFNO |
Molecular Weight |
173.6 |
Purity |
95 |
Origin of Product |
United States |
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